5-(1-aminocyclopropyl)pentanoic acid hydrochloride
Overview
Description
5-(1-aminocyclopropyl)pentanoic acid hydrochloride is a chemical compound with a unique structure that includes a cyclopropyl group attached to an amino acid chain
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(1-aminocyclopropyl)pentanoic acid hydrochloride typically involves the cyclopropanation of a suitable precursor followed by the introduction of the amino group. The reaction conditions often require the use of specific catalysts and reagents to ensure the formation of the desired product. For example, the cyclopropanation can be achieved using diazo compounds in the presence of transition metal catalysts.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for various applications.
Chemical Reactions Analysis
Types of Reactions
5-(1-aminocyclopropyl)pentanoic acid hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.
Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent, are optimized based on the desired outcome.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.
Scientific Research Applications
5-(1-aminocyclopropyl)pentanoic acid hydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential effects on biological systems, including its interaction with enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.
Industry: The compound is used in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of 5-(1-aminocyclopropyl)pentanoic acid hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Similar Compounds
- 5-(1-aminocyclopropyl)pentanoic acid
- 5-(1-aminocyclopropyl)pentanoic acid methyl ester
- 5-(1-aminocyclopropyl)pentanoic acid ethyl ester
Uniqueness
5-(1-aminocyclopropyl)pentanoic acid hydrochloride is unique due to its specific structure, which includes a cyclopropyl group and an amino acid chain. This structure imparts unique chemical and biological properties, making it valuable for various research applications.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(1-aminocyclopropyl)pentanoic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclopropane carboxylic acid", "Ethyl acetoacetate", "Ammonium chloride", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Sodium nitrate", "Sodium borohydride", "Acetic acid", "Pentanoic acid" ], "Reaction": [ "Step 1: Cyclopropane carboxylic acid is reacted with ethyl acetoacetate in the presence of ammonium chloride and sodium hydroxide to form 1-(1-carboxyethyl)cyclopropane-1-carboxylic acid.", "Step 2: The above product is then treated with sodium nitrite and sodium nitrate to form the corresponding diazonium salt.", "Step 3: The diazonium salt is then reduced with sodium borohydride to form 1-(1-aminocyclopropyl)acetic acid.", "Step 4: The above product is then reacted with acetic acid and pentanoic acid in the presence of hydrochloric acid to form 5-(1-aminocyclopropyl)pentanoic acid hydrochloride." ] } | |
CAS No. |
2758001-75-9 |
Molecular Formula |
C8H16ClNO2 |
Molecular Weight |
193.7 |
Purity |
95 |
Origin of Product |
United States |
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